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Compound of Interest

Compound Name: Decylamine

Cat. No.: B041302 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides an in-depth analysis of the boiling and melting points of decylamine
(C₁₀H₂₃N), a primary alkylamine used in various industrial and synthetic applications. Accurate

determination of these physical properties is critical for ensuring purity, guiding reaction

conditions, and establishing safety protocols. This guide synthesizes literature data and

outlines standard experimental protocols for their verification.

Physical Properties of Decylamine
Decylamine, also known as 1-aminodecane, is a colorless to pale yellow liquid at room

temperature with a characteristic amine odor.[1][2][3][4] Its physical state and transition

temperatures are fundamental parameters for its handling and application in research and

development.

Quantitative Data Summary
The boiling and melting points of decylamine have been reported across various sources.

These values can differ slightly due to experimental conditions and sample purity. The table

below summarizes the reported data.
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Physical Property Reported Value (°C) Reported Value (K) Source(s)

Boiling Point 220.5 493.65 [1][3]

216 - 218 489.15 - 491.15 [5][6][7]

202.30 475.45 [2]

Melting Point 17 290.15 [1][3]

15 288.15 [1]

12 - 15 285.15 - 288.15 [5][7]

12 - 14 285.15 - 287.15 [6]

-1.50 271.65 [2]

Note: One source reported a melting point of >168°C with decomposition, which is a significant

outlier and may refer to a different substance or a salt form of decylamine.[8]

Experimental Protocols for Determination
The following sections detail standard laboratory methods for the precise determination of the

melting and boiling points of a substance like decylamine.

Melting Point Determination: Capillary Method
The capillary method is the most common technique for determining the melting point of a solid

organic compound.[9][10][11] The principle relies on heating a small sample in a capillary tube

at a controlled rate and observing the temperature range over which it transitions from a solid

to a liquid.[9]

Methodology:

Sample Preparation: Ensure the decylamine sample is pure and, if solidified, completely dry

and finely powdered to allow for uniform packing.[9]

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample.

Tap the sealed end of the tube on a hard surface to compact the solid into a dense column of
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1-2 mm at the bottom.[12][13]

Apparatus Setup:

Place the loaded capillary tube into the heating block of a digital melting point apparatus

(e.g., DigiMelt or Mel-Temp).[10][12]

Alternatively, for a manual setup, attach the capillary tube to a thermometer and immerse

them in a heating bath (e.g., a Thiele tube filled with mineral oil) to ensure even heat

distribution.[10]

Heating and Observation:

Conduct a preliminary rapid heating run (10-20 °C/min) to determine an approximate

melting range.[11][12]

For an accurate measurement, use a fresh sample and begin heating rapidly until the

temperature is about 10-15 °C below the approximate melting point.

Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.[10]

Data Recording: Record two temperatures:

T1: The temperature at which the first drop of liquid becomes visible.

T2: The temperature at which the entire sample has completely liquefied.

The melting point is reported as the range T1 - T2. A narrow range (0.5 - 1.0 °C) is

indicative of a pure compound, whereas impurities typically depress the melting point and

broaden the range.[10][11][12]

Boiling Point Determination: Distillation Method
For determining the boiling point of a liquid, distillation is a highly reliable method that also

serves to purify the substance.[14] The boiling point is the temperature at which the vapor

pressure of the liquid equals the surrounding atmospheric pressure.[15]

Methodology:
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Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

distillation head with a thermometer adapter, a condenser, and a receiving flask.

Sample Placement: Fill the round-bottom flask to approximately half its volume with

decylamine. Add boiling chips or a magnetic stir bar to ensure smooth boiling.

Thermometer Positioning: Place the thermometer in the distillation head so that the top of

the thermometer bulb is level with the bottom of the side-arm leading to the condenser. This

ensures the temperature of the vapor is measured accurately as it passes into the

condenser.

Heating: Gently heat the flask. As the liquid boils, the vapor will rise, surround the

thermometer bulb, and then flow into the condenser to be cooled back into a liquid.

Data Recording: Observe the temperature on the thermometer. When the liquid is distilling at

a steady rate (e.g., one drop per second), the temperature reading will remain constant. This

stable temperature is the boiling point of the liquid.[14] Record the atmospheric pressure, as

boiling point is pressure-dependent.

Boiling Point Determination: Micro Method
When only a small amount of sample is available, a micro-boiling point determination can be

performed.[16]

Methodology:

Setup: Place a few milliliters of decylamine into a small test tube.

Capillary Insertion: Place a melting point capillary tube (sealed at one end) into the test tube

with the open end down.[17]

Heating: Immerse the test tube in a heating bath and heat gently.

Observation:

Initially, air trapped in the capillary will be expelled as a slow stream of bubbles.
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As the liquid reaches its boiling point, its vapor will enter the capillary, resulting in a rapid

and continuous stream of bubbles.[16]

Measurement: Remove the heat source. The bubbling will slow and eventually stop. The

liquid will then be drawn up into the capillary tube. The temperature at which the liquid just

begins to enter the capillary is the boiling point.[16]

Visualized Workflow
The following diagram illustrates the logical workflow for the experimental determination and

verification of the physical properties of decylamine.
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Workflow for Physical Property Determination of Decylamine

1. Preparation

2. Experimentation

Melting Point Determination Boiling Point Determination

3. Analysis & Reporting

Sample Acquisition
(Decylamine)
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(Drying, Filtration)
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or Micro-Boiling Apparatus

Load Capillary Tube

Heat in Apparatus
(Controlled Rate)

Record Melting Range
(T1 - T2)

Compile Experimental Data

Heat Sample to Boiling

Record Stable Vapor Temp
or Temp at Liquid Ingress

Compare with Literature Values

Assess Sample Purity

Final Report Generation

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of decylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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